1,1-Difluorospiro[2.3]hexan-5-amine hydrochloride

• IUPAC Name: 2,2-difluorospiro[2.3]hexan-5-amine;hydrochloride
• InChI: InChI=1S/C6H9F2N.ClH/c7-6(8)3-5(6)1-4(9)2-5;/h4H,1-3,9H2;1H
• InChI Key: WGDAQAXOMRICLG-UHFFFAOYSA-N
• Canonical SMILES: C1C(CC12CC2(F)F)N.Cl
• Molecular Formula: C6H10ClF2N
• Molecular Weight: 169.60 g/mol
• CAS No.: 1955540-34-7

Description

1,1-Difluorospiro[2.3]hexan-5-amine hydrochloride is a chemical compound with the CAS Number: 1955540-34-7. It has a molecular weight of 169.6.

It is stored at a temperature of 4 degrees Celsius.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis of Azaspirocycles : Azaspirocycles, including structures similar to 1,1-Difluorospiro[2.3]hexan-5-amine, are synthesized through multicomponent condensation involving compounds like N-diphenylphosphinoylimines, alkynes, and zirconocene hydrochloride. These azaspirocycles are crucial for drug discovery due to their complex structures (Wipf, Stephenson, & Walczak, 2004).

• Ring-Opening Reactions : Compounds structurally related to 1,1-Difluorospiro[2.3]hexan-5-amine, like 1,5-dioxaspiro[3.2]hexanes, have been studied for their ring-opening reactions with heteroatom nucleophiles. These reactions are significant for understanding the chemical behavior of spirocyclic compounds (Taboada et al., 2003).

• Formation of Oxetanes : Certain Lewis acidic nucleophiles reacting with 1,5-dioxaspiro[3.2]hexanes lead to the formation of 2,2-disubstituted oxetanes. This information is relevant for understanding the reactivity of spirocyclic amines in chemical synthesis (Taboada et al., 2003).

Applications in Fluorine Chemistry

• Use in Fluorinating Agents : Amine-HF adducts are reported as excellent fluorinating agents in phosphorus chemistry, indicating potential uses in the synthesis involving fluorinated compounds similar to 1,1-Difluorospiro[2.3]hexan-5-amine (Riesel, Kant, & Haenel, 1985).

• Ultrafast Charge Transfer Studies : The study of ultrafast intramolecular charge transfer with tetrafluoro-aminobenzonitriles, which are structurally related, provides insights into the electronic properties of fluorinated amines, relevant to the understanding of 1,1-Difluorospiro[2.3]hexan-5-amine (Galievsky et al., 2005).

Environmental and Material Applications

• PFAS Removal by Amine-Functionalized Sorbents : Amine-containing sorbents, relevant to the structure of 1,1-Difluorospiro[2.3]hexan-5-amine, show promise in removing perfluoroalkyl and polyfluoroalkyl substances (PFAS) from water, contributing to environmental remediation efforts (Ateia, Alsbaiee, Karanfil, & Dichtel, 2019).

Safety and Hazards

This compound is labeled with the GHS07 pictogram, indicating that it can cause skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), washing thoroughly after handling (P264), using only outdoors or in a well-ventilated area (P271), wearing protective gloves/protective clothing/eye protection/face protection (P280), and more.